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Compound of Interest

Compound Name: DL-Ornithine

Cat. No.: B143873 Get Quote

An in-depth exploration of the chemical properties, structure, and metabolic significance of DL-
Ornithine, tailored for scientific application.

This technical guide provides a detailed overview of DL-Ornithine, a racemic mixture of the

non-proteinogenic amino acid ornithine. It is intended to serve as a comprehensive resource for

researchers, scientists, and professionals in drug development, offering critical data on its

chemical characteristics, structural details, and key experimental methodologies.

Core Chemical Properties and Structure
DL-Ornithine is a fundamental molecule in various metabolic processes, most notably as an

intermediate in the urea cycle. Understanding its chemical and physical properties is crucial for

its application in research and pharmaceutical development.

Physicochemical Data
The following table summarizes the key quantitative data for DL-Ornithine and its commonly

used hydrochloride salt.
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Property DL-Ornithine
DL-Ornithine
Monohydrochloride

Molecular Formula C₅H₁₂N₂O₂[1][2][3] C₅H₁₃ClN₂O₂[4][5][6][7]

Molecular Weight 132.16 g/mol [1][2][3][8] 168.62 g/mol [5][6][9][10][11]

CAS Number 616-07-9[1][2][3][8] 1069-31-4[4][7][9][10][11]

IUPAC Name 2,5-diaminopentanoic acid[2]
2,5-diaminopentanoic

acid;hydrochloride[5][6]

Melting Point Not well-defined, decomposes
~233 °C (decomposes)[9], 291

°C[4][10]

Solubility Soluble in water.[12] Soluble in water.[7]

Appearance Crystalline powder.
White crystalline powder.[6][7]

[10]

Structural Representation
DL-Ornithine is a chiral molecule existing as a racemic mixture of its D- and L-enantiomers.

The structure features a five-carbon chain with amino groups at the α and δ positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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